Cas no 132646-11-8 (N-acetyl-6a,7-dehydroanonaine)

N-acetyl-6a,7-dehydroanonaine structure
N-acetyl-6a,7-dehydroanonaine structure
Product Name:N-acetyl-6a,7-dehydroanonaine
CAS No:132646-11-8
MF:C19H15NO3
MW:305.327305078506
CID:2068378
PubChem ID:5315739
Update Time:2025-04-21

N-acetyl-6a,7-dehydroanonaine Chemical and Physical Properties

Names and Identifiers

    • N-acetyl-6a,7-dehydroanonaine
    • N-acetyldehydroanonaine
    • 1-(5,6-Dihydro-7H-benzo[g]-1,3-benzodioxolo[6,5,4-de]quinolin-7-yl)ethanone
    • DTXSID601144281
    • 132646-11-8
    • 1-{3,5-dioxa-11-azapentacyclo[10.7.1.0^{2,6}.0^{8,20}.0^{14,19}]icosa-1,6,8(20),12,14,16,18-heptaen-11-yl}ethan-1-one
    • Inchi: 1S/C19H15NO3/c1-11(21)20-7-6-13-9-16-19(23-10-22-16)18-14-5-3-2-4-12(14)8-15(20)17(13)18/h2-5,8-9H,6-7,10H2,1H3
    • InChI Key: FNUSCCFSHRMQQM-UHFFFAOYSA-N
    • SMILES: O1COC2=CC3CCN(C(C)=O)C4=CC5C=CC=CC=5C(=C12)C=34

Computed Properties

  • Exact Mass: 305.10519334g/mol
  • Monoisotopic Mass: 305.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 0
  • Complexity: 495
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 38.8Ų
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd